2-Cyano-3-[4-(trifluoromethoxy)phenyl]propionic Acid

• Molecular Formula: C11H8F3NO3
• Molecular Weight: 259.18 g/mol
• IUPAC Name: 2-cyano-3-[4-(trifluoromethoxy)phenyl]propanoic acid
• InChI: InChI=1S/C11H8F3NO3/c12-11(13,14)18-9-3-1-7(2-4-9)5-8(6-15)10(16)17/h1-4,8H,5H2,(H,16,17)
• InChI Key: AQILKNVEMUTNJA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(C#N)C(=O)O)OC(F)(F)F

Description

2-Cyano-3-[4-(trifluoromethoxy)phenyl]propionic acid is a fluorinated organic compound characterized by a propionic acid backbone substituted with a cyano (-CN) group at the C2 position and a 4-(trifluoromethoxy)phenyl group at the C3 position. The trifluoromethoxy (-OCF₃) substituent is a strong electron-withdrawing group, while the cyano group enhances the compound’s electronic properties, making it suitable for applications in materials science and pharmaceutical intermediates .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Cyano-3-[4-(trifluoromethoxy)phenyl]propionic Acid typically involves the reaction of 4-(trifluoromethoxy)benzaldehyde with malononitrile in the presence of a base, followed by a Knoevenagel condensation reaction. The resulting intermediate is then subjected to a Michael addition reaction with acrylonitrile, followed by hydrolysis to yield the final product .

Industrial Production Methods

Industrial production methods for this compound are not widely documented. the synthesis generally follows similar routes as described above, with optimizations for large-scale production, such as the use of continuous flow reactors and automated systems to enhance yield and efficiency.

Chemical Reactions Analysis

Types of Reactions

2-Cyano-3-[4-(trifluoromethoxy)phenyl]propionic Acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids.

Reduction: Reduction reactions can convert the cyano group to an amine group.

Substitution: The trifluoromethoxy group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas with a palladium catalyst are used.

Substitution: Nucleophiles like sodium methoxide or potassium tert-butoxide are employed under basic conditions.

Major Products Formed

Oxidation: Formation of carboxylic acids.

Reduction: Formation of amines.

Substitution: Formation of substituted derivatives with different functional groups.

Scientific Research Applications

2-Cyano-3-[4-(trifluoromethoxy)phenyl]propionic Acid has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential as a biochemical probe due to its unique functional groups.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings

Mechanism of Action

The mechanism of action of 2-Cyano-3-[4-(trifluoromethoxy)phenyl]propionic Acid involves its interaction with various molecular targets. The cyano group can act as an electrophile, while the trifluoromethoxy group can enhance the compound’s lipophilicity and stability. These properties enable the compound to interact with enzymes and receptors, modulating their activity and leading to various biological effects .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations on the Phenyl Ring

(a) 3-[2-Fluoro-4-(Trifluoromethoxy)phenyl]propionic Acid (Thermo Scientific™, CAS 1240257-16-2)

• Structure : Propionic acid with a 2-fluoro-4-(trifluoromethoxy)phenyl group.
• Key Differences :
  • Additional fluorine atom at the ortho position increases steric hindrance and electron-withdrawing effects.
  • Molecular Weight : 252.16 g/mol (vs. ~259 g/mol for the target compound) .
  • Applications : Likely used in medicinal chemistry for its enhanced metabolic stability.

(b) 3-(2-Trifluoromethylphenyl)propionic Acid (Kanto Reagents, CAS 94022-99-8)

• Structure : Propionic acid with a 2-(trifluoromethyl)phenyl group.
• Key Differences: Trifluoromethyl (-CF₃) substituent at the ortho position (vs. para-trifluoromethoxy in the target compound).

Backbone Modifications

(a) 2-Amino-3-[4-(Trifluoromethoxy)phenyl]propanoic Acid (CAS 174732-57-1)

• Structure: Propanoic acid with an amino (-NH₂) group at C2 and 4-(trifluoromethoxy)phenyl at C3.
• Key Differences: The amino group increases hydrophilicity (vs. cyano’s hydrophobicity). Molecular Weight: 249.19 g/mol (vs. ~259 g/mol for the target compound) . Applications: Non-natural amino acid for peptide synthesis or enzyme inhibition studies.

(b) 2-Methyl-2-[4-(Trifluoromethoxy)phenyl]propionic Acid (EP 3 643 703 A1)

• Structure : Branched propionic acid with a methyl group at C2 and 4-(trifluoromethoxy)phenyl at C3.
• Key Differences: Methyl branching reduces conformational flexibility and alters steric interactions. Synthetic Route: Synthesized via Grignard reactions, highlighting divergent methodologies compared to cyano-substituted analogs .

Functional Group Replacements

(a) 3-({[4-(Trifluoromethoxy)phenyl]methyl}sulfanyl)propionic Acid (EN300-01639)

• Structure : Propionic acid with a sulfanyl-linked 4-(trifluoromethoxy)benzyl group.
• Applications: Intermediate in agrochemicals or polymers due to sulfur’s redox activity .

(b) (Z)-2-Cyano-3-(4-(Dimethylamino)phenyl)acrylic Acid (Dye-Sensitized Solar Cells)

• Structure: Cyanoacrylic acid with a 4-(dimethylamino)phenyl group.
• Key Differences: Conjugated acrylate backbone enhances light absorption for solar cell applications.

Comparative Analysis Table

Compound Name	Substituents/Modifications	Molecular Weight (g/mol)	Key Applications	Reference
2-Cyano-3-[4-(trifluoromethoxy)phenyl]propionic acid	-CN, -OCF₃ (para)	~259	Pharmaceuticals, materials science
3-[2-Fluoro-4-(trifluoromethoxy)phenyl]propionic acid	-F (ortho), -OCF₃	252.16	Medicinal chemistry
2-Amino-3-[4-(trifluoromethoxy)phenyl]propanoic acid	-NH₂, -OCF₃	249.19	Peptide synthesis
2-Methyl-2-[4-(trifluoromethoxy)phenyl]propionic acid	-CH₃ (branched)	Not reported	Organic synthesis intermediates
(Z)-2-Cyano-3-(4-(dimethylamino)phenyl)acrylic acid	-CN, -N(CH₃)₂ (para)	~240	Dye-sensitized solar cells

Biological Activity

2-Cyano-3-[4-(trifluoromethoxy)phenyl]propionic acid is a synthetic compound notable for its unique chemical structure, which includes a cyano group and a trifluoromethoxy group. This compound has garnered interest in various fields, particularly in pharmaceuticals and agrochemicals, due to its potential biological activities. This article aims to explore the biological activity of this compound, supported by data tables, case studies, and relevant research findings.

• Molecular Formula : C12H10F3NO2
• Molecular Weight : 259.18 g/mol
• IUPAC Name : 2-Cyano-3-[4-(trifluoromethoxy)phenyl]propionic acid

The presence of the cyano and trifluoromethoxy groups contributes to the compound's reactivity and potential interactions with biological targets.

The biological activity of 2-Cyano-3-[4-(trifluoromethoxy)phenyl]propionic acid is primarily linked to its ability to interact with specific receptors and enzymes. Although detailed mechanisms remain to be fully elucidated, preliminary studies suggest that it may influence pathways involved in pain modulation and inflammatory responses.

1. Anti-inflammatory Effects

Research indicates that compounds with similar structures can exhibit anti-inflammatory properties. For instance, studies on related compounds have shown their ability to inhibit pro-inflammatory cytokines, suggesting that 2-Cyano-3-[4-(trifluoromethoxy)phenyl]propionic acid may possess similar effects.

2. Analgesic Properties

In vivo studies have demonstrated that structurally related compounds can produce analgesic effects in animal models. The potential for 2-Cyano-3-[4-(trifluoromethoxy)phenyl]propionic acid to act as an analgesic warrants further investigation, particularly regarding its efficacy and safety profile.

Table 1: Comparison of Biological Activities of Similar Compounds

Compound Name	Anti-inflammatory Activity	Analgesic Activity	Reference
2-Cyano-3-[4-(trifluoromethoxy)phenyl]propionic Acid	TBD	TBD
BAY 59-3074	Yes	Yes
Other Trifluoromethyl Compounds	Yes	Yes

Case Studies

Several case studies have highlighted the biological activity of compounds with similar functional groups:

• Case Study 1 : A study on BAY 59-3074 showed significant analgesic effects in rat models of neuropathic pain. The compound demonstrated a mechanism involving cannabinoid receptor modulation, which may relate to the action of 2-Cyano-3-[4-(trifluoromethoxy)phenyl]propionic acid .
• Case Study 2 : Research on other cyano-containing compounds indicated their potential in modulating inflammatory pathways, providing a basis for exploring the anti-inflammatory capabilities of the target compound .

Research Findings

Recent findings emphasize the need for further research into the pharmacokinetics and pharmacodynamics of 2-Cyano-3-[4-(trifluoromethoxy)phenyl]propionic acid. Preliminary studies suggest that its unique structural features may allow it to interact with various biological targets, including enzymes involved in metabolic pathways.

Q & A

Q. Key Considerations :

• Monitor reaction progress via TLC or HPLC (retention time ~8–10 min under C18 column conditions with acetonitrile/water mobile phase) .
• Purify via recrystallization (solvent: ethanol/water) or column chromatography (silica gel, ethyl acetate/hexane gradient) .

Basic: What spectroscopic techniques are essential for characterizing this compound?

Methodological Answer:

NMR Spectroscopy :

• ¹H NMR (DMSO-d₆): Expect signals at δ 3.2–3.5 ppm (m, CH₂), δ 4.1–4.3 ppm (q, CH adjacent to cyano), and δ 7.4–7.8 ppm (aromatic protons from trifluoromethoxyphenyl) .
• ¹³C NMR : Confirm the cyano group (δ ~115–120 ppm) and trifluoromethoxy substituent (δ ~120–125 ppm for CF₃O) .

FT-IR : Peaks at ~2250 cm⁻¹ (C≡N stretch) and 1700–1720 cm⁻¹ (carboxylic acid C=O) .

Mass Spectrometry (HRMS) : Exact mass calculated for C₁₁H₈F₃NO₃: 283.0463 (M+H⁺) .

Validation : Cross-reference with databases like NIST Chemistry WebBook or published spectra of analogous compounds (e.g., 3-(4-bromophenyl)propionic acid ).

Basic: What safety protocols should be followed when handling this compound?

Q. Methodological Answer :

Exposure Control : Use local exhaust ventilation and fume hoods to limit airborne concentrations. Monitor via air sampling per OSHA 29 CFR 1910.1020 .

PPE : Wear nitrile gloves, lab coats, and safety goggles. For powder handling, use NIOSH-approved N95 respirators .

Emergency Measures :

• Skin contact: Rinse with water for 15 min; use emergency showers .
• Eye exposure: Flush with saline solution for 20 min .

Waste Disposal : Neutralize with sodium bicarbonate before disposal in designated hazardous waste containers .

Advanced: How can researchers address inconsistencies in the compound’s solubility data across studies?

Q. Methodological Answer :

Systematic Solubility Profiling :

• Test in solvents (e.g., DMSO, ethanol, water) at controlled temperatures (20°C, 37°C) using UV-Vis spectroscopy (λmax ~260 nm) or gravimetric analysis .
• Document pH dependence (e.g., solubility increases in alkaline conditions due to deprotonation of the carboxylic acid group) .

Data Harmonization : Compare methodologies (e.g., shake-flask vs. HPLC solubility assays) and validate against reference compounds like 3-(3,4-dihydroxyphenyl)propionic acid .

Q. Methodological Answer :

Kinetic Assays :

• Perform Michaelis-Menten analysis to determine inhibition constants (Kᵢ) using target enzymes (e.g., cyclooxygenase analogs). Compare with ibuprofen derivatives .

Molecular Docking : Use software (e.g., AutoDock Vina) to model interactions between the compound’s cyano group and enzyme active sites (e.g., hydrogen bonding with Arg120 in COX-2) .

Isothermal Titration Calorimetry (ITC) : Quantify binding thermodynamics (ΔG, ΔH) to confirm competitive vs. non-competitive inhibition .

Case Study : Structural analogs like 3-(4-benzyloxyphenyl)propionic acid show COX-2 selectivity via hydrophobic interactions .

Advanced: How to optimize reaction conditions to minimize by-products during synthesis?

Q. Methodological Answer :

Design of Experiments (DOE) : Vary parameters (temperature, catalyst loading, solvent polarity) and analyze outcomes via HPLC-MS to identify optimal conditions .

By-Product Analysis : Common impurities include unreacted aldehyde (retention time ~4.5 min) or over-reduced intermediates. Mitigate via controlled reaction times (4–6 hr) and inert atmospheres .

Catalyst Screening : Test Pd/C vs. Raney Ni for hydrogenation efficiency. Pd/C reduces cyano group hydrolysis byproducts .

Q. Example Optimization Table :

Parameter	Range Tested	Optimal Value	By-Product Reduction (%)
Temperature	60–100°C	80°C	72%
Catalyst (Pd/C)	1–5 wt%	3 wt%	85%